Cas no 13788-99-3 (5-Methyl-1-(4-nitrophenyl)-1H-pyrazole)

5-Methyl-1-(4-nitrophenyl)-1H-pyrazole structure
13788-99-3 structure
Product Name:5-Methyl-1-(4-nitrophenyl)-1H-pyrazole
CAS No:13788-99-3
MF:C10H9N3O2
MW:203.197361707687
CID:95163
PubChem ID:21766274
Update Time:2025-04-18

5-Methyl-1-(4-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-(4-nitrophenyl)-1H-pyrazole
    • 5-methyl-1-(4-nitrophenyl)pyrazole
    • DTXSID80617796
    • 13788-99-3
    • AKOS010086366
    • pyrazole, 5-methyl-1-(p-nitro)pheny-
    • DB-306751
    • Inchi： 1S/C10H9N3O2/c1-8-6-7-11-12(8)9-2-4-10(5-3-9)13(14)15/h2-7H,1H3
    • InChI Key： BKPVGIAXVCFLSN-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC(=CC=1)N1C(C)=CC=N1)=O

Computed Properties

  • Exact Mass: 203.069476538g/mol
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.35 g/l) (25 º C),

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5-Methyl-1-(4-nitrophenyl)-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:13788-99-3)5-Methyl-1-(4-nitrophenyl)-1H-pyrazole
Order Number:A2972
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):191.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:13788-99-3)5-Methyl-1-(4-nitrophenyl)-1H-pyrazole
A2972
Purity:99%
Quantity:1g
Price ($):191.0
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